Cas no 23120-56-1 (2-Pentanone, 3-bromo-5-hydroxy-)

2-Pentanone, 3-bromo-5-hydroxy- Properties

Names and Identifiers

• 2-Pentanone, 3-bromo-5-hydroxy-
• 3-bromo-5-hydroxypentan-2-one
• 23120-56-1
• DTXSID80567520

• InChIKey： HAYXIXUFHBJTBC-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H9BrO2/c1-4(8)5(6)2-3-7/h5,7H,2-3H2,1H3
• SMILES： CC(=O)C(CCO)Br

Computed Properties

• Exact Mass: 179.97857
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 179.97859g/mol
• Heavy Atom Count: 8
• Complexity: 82.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3